Cas no 219752-67-7 (Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-)

Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)- structure
219752-67-7 structure
Product Name:Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-
CAS No:219752-67-7
MF:C5H10BrNO2
MW:196.042400836945
CID:243704
PubChem ID:1512644
Update Time:2025-04-19

Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-
    • METHYL (R)-2-AMINO-4-BROMOBUTYRATE
    • AKOS006277266
    • 219752-67-7
    • METHYL(R)-2-AMINO-4-BROMOBUTYRATE
    • SCHEMBL22882565
    • Inchi: 1S/C5H10BrNO2/c1-9-5(8)4(7)2-3-6/h4H,2-3,7H2,1H3/t4-/m1/s1
    • InChI Key: HKPGHQPOZUTBJI-SCSAIBSYSA-N
    • SMILES: BrCC[C@H](C(=O)OC)N

Computed Properties

  • Exact Mass: 194.989
  • Monoisotopic Mass: 194.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.3Ų
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